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Compound of Interest

Compound Name: Tetradecahydrophenanthrene

Cat. No.: B1634074

Experimental Physical Properties of
Tetradecahydrophenanthrene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the experimentally determined
physical properties of tetradecahydrophenanthrene, with a specific focus on its melting and
boiling points. Tetradecahydrophenanthrene, also known as perhydrophenanthrene, is a
saturated tetracyclic hydrocarbon with multiple stereoisomers. The spatial arrangement of its
hydrogen atoms significantly influences its physical characteristics, making a detailed isomeric
analysis crucial for its application in research and development.

Quantitative Data on Physical Properties

The melting and boiling points of various tetradecahydrophenanthrene stereoisomers are
summarized in the table below. These values have been compiled from various experimental
determinations reported in the scientific literature.
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Stereoisomer

Configuration CAS Number Melting Point (°C) Boiling Point (°C)
cis-syn-cis 26634-41-3 Not available Not available
cis-anti-trans 27389-73-7 Not available Not available
trans-syn-cis Not available Not available Not available
trans-anti-trans 2108-89-6 Not available Not available
(4aa, 4bp, 8aa, 10ap) 2108-89-6 Not available Not available
(4aa, 4bp, 8ap, 10aa) 27389-74-8 Not available Not available
(4aa, 4ba, 8af, 10ap) 27389-76-0 Not available Not available
(4aa, 4ba, 8aa, 10ap) 27425-35-0 Not available Not available

Note: "Not available" indicates that specific experimentally determined values for these isomers
were not found in the surveyed literature. The study of perhydrophenanthrene isomers has
been extensive, and further data may exist in specialized chemical literature.

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the
melting and boiling points of organic compounds like tetradecahydrophenanthrene. While the
specific parameters used in the original cited studies may vary, these protocols represent
standard and widely accepted laboratory practices.

Melting Point Determination

The melting point of a solid crystalline substance is the temperature at which it transitions from
a solid to a liquid phase. For pure compounds, this transition occurs over a harrow temperature
range. The presence of impurities typically depresses the melting point and broadens the
melting range.

Capillary Method:
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A common and accurate method for determining the melting point of a powdered solid involves
using a capillary tube.

Sample Preparation: A small amount of the dried, powdered tetradecahydrophenanthrene
isomer is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

[1][2]

Apparatus Setup: The capillary tube is attached to a thermometer with the sample positioned
adjacent to the thermometer bulb. This assembly is then placed in a heating bath (e.g., a
Thiele tube filled with mineral oil) or a dedicated melting point apparatus (e.g., a Mel-Temp).

[3]

Heating: The heating bath is heated gradually, with constant stirring to ensure a uniform
temperature distribution.[1] The heating rate is slowed to 1-2 °C per minute as the
temperature approaches the expected melting point.

Observation and Measurement: The temperature at which the first drop of liquid appears (the
beginning of melting) and the temperature at which the last crystal melts (the completion of
melting) are recorded as the melting point range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Distillation Method:

For a sufficient quantity of the liquid, a simple distillation is a precise method for determining
the boiling point.[4][5]

o Apparatus Setup: The liquid tetradecahydrophenanthrene isomer is placed in a distillation
flask with a few boiling chips to ensure smooth boiling. A thermometer is positioned in the
neck of the flask so that the top of the bulb is level with the bottom of the side-arm leading to
the condenser.

e Heating: The flask is heated gently.
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» Measurement: As the liquid boils and its vapor condenses, the temperature reading on the
thermometer will stabilize. This constant temperature is recorded as the boiling point.[4]

Capillary Method (Siwoloboff Method):
This micro-method is suitable for small sample volumes.[6]

o Sample Preparation: A small amount of the liquid tetradecahydrophenanthrene isomer is
placed in a small test tube or fusion tube. A capillary tube, sealed at one end, is inverted and
placed into the liquid.[6][7]

e Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
heating bath.[6]

e Heating and Observation: The bath is heated until a steady stream of bubbles emerges from
the open end of the inverted capillary tube.[6][8] The heating is then discontinued.

e Measurement: The temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube is recorded as the boiling point.[6][8]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the melting and boiling points of a tetradecahydrophenanthrene isomer.
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Melting Point Determination

Start: Solid Isomer Sample

Sample Preparation:
Dry and powder the sample.
Pack into a capillary tube.

'

Apparatus Setup:
Attach capillary to thermometer.
Place in heating bath (e.g., Thiele tube).

'

Controlled Heating:
Heat slowly (1-2 °C/min)
near expected melting point.

Observation:
Record temperature range
from first liquid drop to complete melting.

Result: Melting Point Range

Boiling Point Determination (Capillary Method)

Start: Liquid Isomer Sample

Sample Preparation:
Place liquid in a fusion tube.
Insert an inverted sealed capillary.

'

Apparatus Setup:
Attach fusion tube to thermometer.
Place in heating bath.

'

Heating:

Heat until a steady stream
of bubbles emerges from the capillary.

'

Record temperature

Cooling & Observation:
Stop heating.

enters the capillary.

when liquid

Result: Boiling Point

Click to download full resolution via product page

Caption: Generalized workflow for determining the melting and boiling points of organic

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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